Cas no 1805314-27-5 (2-Chloro-4-(difluoromethyl)-5-fluoropyridine)

2-Chloro-4-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—chloro and difluoromethyl substituents at the 2- and 4-positions, along with a 5-fluoro group—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of fluorine atoms improves metabolic stability and bioavailability in active compounds. This compound is particularly useful in the development of crop protection agents and bioactive molecules due to its ability to modulate electronic and steric properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications.

2-Chloro-4-(difluoromethyl)-5-fluoropyridine structure

1805314-27-5 structure

Product Name:2-Chloro-4-(difluoromethyl)-5-fluoropyridine

CAS No:1805314-27-5

MF:C₆H₃ClF₃N

MW:181.542930841446

MDL:MFCD25478432

CID:4782068

Update Time:2025-10-16

2-Chloro-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(difluoromethyl)-5-fluoropyridine
- MDL： MFCD25478432
- Inchi： 1S/C6H3ClF3N/c7-5-1-3(6(9)10)4(8)2-11-5/h1-2,6H
- InChI Key： CQPQAKUTIPHJIJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CN=1)F)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 133
XLogP3: 2.5
Topological Polar Surface Area: 12.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023029416-250mg	2-Chloro-4-(difluoromethyl)-5-fluoropyridine	1805314-27-5	97%	250mg	$748.00	2022-04-01
Alichem	A023029416-500mg	2-Chloro-4-(difluoromethyl)-5-fluoropyridine	1805314-27-5	97%	500mg	$970.20	2022-04-01
Alichem	A023029416-1g	2-Chloro-4-(difluoromethyl)-5-fluoropyridine	1805314-27-5	97%	1g	$1,831.20	2022-04-01
Matrix Scientific	219969-500mg	2-Chloro-4-(difluoromethyl)-5-fluoropyridine, 95% min	1805314-27-5	95%	500mg	$945.00	2023-09-06
Matrix Scientific	219969-1g	2-Chloro-4-(difluoromethyl)-5-fluoropyridine, 95% min	1805314-27-5	95%	1g	$1470.00	2023-09-06
TRC	C200050-50mg	2-Chloro-4-(difluoromethyl)-5-fluoropyridine	1805314-27-5		50mg	$ 460.00	2022-04-01
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